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Compound Name: 2-(Butan-2-yloxy)-6-fluoroaniline

Cat. No.: B15268250

Get Quote

Executive Summary & Structural Scope
This guide analyzes the biological activity, synthesis, and structure-activity relationships (SAR)

of 2,6-disubstituted alkoxy fluoroanilines. In the context of medicinal and agrochemical

chemistry, this class represents a critical pharmacophore where the "2,6-disubstitution" pattern

is engineered to modulate metabolic stability and steric fit.[1]

We distinguish between two primary isomeric scaffolds within this topic. You must understand

the functional difference to apply them correctly:

Scaffold A (The "Bioactive Shield"): 2,6-Difluoro-4-alkoxyaniline.

Significance: The industry standard for herbicides (triazolopyrimidines) and kinase

inhibitors. The fluorine atoms at the 2,6-positions block metabolic oxidation and create a

"privileged structure" for enzyme binding.

Scaffold B (The "Electron-Rich Core"): 2,6-Dialkoxy-4-fluoroaniline.
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Significance: Less common in direct bioactivity due to rapid metabolic O-dealkylation, but

valuable as an electron-rich intermediate for specific dye synthesis and liquid crystal

formulations.

This guide focuses primarily on Scaffold A (2,6-Difluoro-4-alkoxyaniline), as it possesses the

significant biological activity relevant to drug and agrochemical development.

Mechanism of Action & Biological Activity[2]
The biological potency of 2,6-disubstituted alkoxy fluoroanilines stems from the synergistic

effect of the fluorine shield and the alkoxy tail.

Agrochemical Application: ALS Inhibition
In the agrochemical sector, this scaffold is a key intermediate for Triazolopyrimidines (e.g.,

analogs of Flumetsulam).[2]

Target: Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).[2]

Mechanism: The aniline moiety (often sulfonated) binds to the regulatory site of the ALS

enzyme. The 2,6-difluoro substitution provides steric bulk that fits the binding pocket while

preventing ring rotation, locking the molecule in an active conformation. The 4-alkoxy group

(often methoxy) acts as a hydrogen bond acceptor, anchoring the molecule to the protein

backbone.

Outcome: Inhibition of branched-chain amino acid synthesis (Valine, Leucine, Isoleucine),

leading to plant death.[2]

Pharmaceutical Application: Kinase Inhibition
In oncology, this motif is utilized in MAPK (Mitogen-Activated Protein Kinase) inhibitors.

Metabolic Stability (The Fluorine Effect): The C-F bond is shorter and stronger than the C-H

bond. Placing fluorines at the 2,6-positions blocks the ortho-position from metabolic attack by

Cytochrome P450 enzymes (specifically preventing ring hydroxylation).

Electronic Modulation: The electron-withdrawing nature of the fluorines reduces the basicity

of the aniline nitrogen (
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drop). This is critical when the aniline is converted into a urea or amide linkage, as it
increases the acidity of the NH proton, enhancing its ability to serve as a hydrogen bond
donor to the kinase hinge region.

Signaling Pathway Visualization
The following diagram illustrates the interference of this scaffold within the ALS pathway (Agro)

and MAPK pathway (Pharma).
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Caption: Dual-mechanism action: ALS inhibition in plants (left) and metabolic resistance/kinase

binding in pharmaceuticals (right).[2]

Comparative Activity Data (SAR)[3]
The length of the alkoxy chain at the 4-position significantly alters lipophilicity (
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) and binding affinity. The following table summarizes general SAR trends observed in 2,6-
difluoro-4-alkoxyaniline derivatives.

Substituent (R) Structure LogP (Approx)
Biological
Utility

Key
Characteristic

Methoxy (-OCH₃)
2,6-Difluoro-4-

methoxyaniline
1.8

High

(Herbicides/Drug

s)

Optimal balance

of solubility and

steric fit. Most

common

scaffold.

Ethoxy (-

OCH₂CH₃)

2,6-Difluoro-4-

ethoxyaniline
2.3 Medium

Increased

lipophilicity;

better membrane

permeability but

higher steric

clash in small

pockets.

Trifluoromethoxy

(-OCF₃)

2,6-Difluoro-4-

(OCF₃)aniline
3.1

High

(Specialized)

Extreme

metabolic

stability. Used

when half-life

extension is

critical.

Benzyloyx (-

OBn)

2,6-Difluoro-4-

benzyloxyaniline
4.5 Low (Direct)

Usually a

protected

intermediate; too

bulky for

standard ATP-

binding pockets.

Experimental Protocol: Synthesis of 2,6-Difluoro-4-
Methoxyaniline
Expertise Note: Direct electrophilic fluorination of 4-methoxyaniline is uncontrolled and

dangerous. The industry-standard "Self-Validating" protocol utilizes Nucleophilic Aromatic
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Substitution (

) followed by reduction. This method ensures regioselectivity.

Reagents & Safety
Precursor: 3,4,5-Trifluoronitrobenzene (CAS: 132123-54-7).

Nucleophile: Sodium Methoxide (NaOMe) in Methanol.

Reductant: Hydrogen (H₂) with Pd/C catalyst OR Iron/Ammonium Chloride (Fe/NH₄Cl).[2]

Safety: 3,4,5-Trifluoronitrobenzene is a skin irritant.[2] NaOMe is corrosive. Perform all steps

in a fume hood.

Step-by-Step Methodology
Step 1: Regioselective

(Methoxylation)[2]

Dissolve 3,4,5-Trifluoronitrobenzene (1.0 eq) in anhydrous Methanol (0.5 M concentration).

Cool the solution to 0°C in an ice bath.

Add Sodium Methoxide (1.05 eq) dropwise over 30 minutes. Crucial: Maintain 0°C to prevent

over-substitution (displacing the 3 or 5 fluorines).

Causality: The 4-position fluorine is most activated for nucleophilic attack because it is para

to the electron-withdrawing nitro group. The 3,5-fluorines are meta and less reactive.

Stir at room temperature for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).[2]

Validation: Product should be 3,5-difluoro-4-methoxynitrobenzene.

Step 2: Nitro Reduction

Dissolve the intermediate from Step 1 in Ethanol/Water (4:1).

Add Iron powder (3.0 eq) and Ammonium Chloride (0.5 eq).
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Reflux at 80°C for 2 hours.

Filter hot through Celite to remove iron residues.

Concentrate the filtrate and extract with Ethyl Acetate.

Validation: The appearance of a primary amine peak in IR (~3300-3400 cm⁻¹) and

disappearance of Nitro peaks (~1500, 1350 cm⁻¹).

Synthesis Workflow Diagram
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Caption: Regioselective synthesis route ensuring high purity of the 2,6-difluoro-4-alkoxy

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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